Cas no 2138532-15-5 (ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine)
ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties
Names and Identifiers
-
- ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine
- EN300-1137482
- 2138532-15-5
- ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine
-
- Inchi: 1S/C10H18N4O/c1-2-11-7-9-10(13-14-12-9)8-3-5-15-6-4-8/h8,11H,2-7H2,1H3,(H,12,13,14)
- InChI Key: OYGGAMZVACYLTM-UHFFFAOYSA-N
- SMILES: O1CCC(C2C(CNCC)=NNN=2)CC1
Computed Properties
- Exact Mass: 210.14806121g/mol
- Monoisotopic Mass: 210.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 62.8Ų
ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137482-0.05g |
ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2138532-15-5 | 95% | 0.05g |
$983.0 | 2023-10-26 | |
| Enamine | EN300-1137482-0.1g |
ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2138532-15-5 | 95% | 0.1g |
$1031.0 | 2023-10-26 | |
| Enamine | EN300-1137482-0.25g |
ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2138532-15-5 | 95% | 0.25g |
$1078.0 | 2023-10-26 | |
| Enamine | EN300-1137482-0.5g |
ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2138532-15-5 | 95% | 0.5g |
$1124.0 | 2023-10-26 | |
| Enamine | EN300-1137482-1.0g |
ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2138532-15-5 | 1g |
$1172.0 | 2023-06-09 | ||
| Enamine | EN300-1137482-2.5g |
ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2138532-15-5 | 95% | 2.5g |
$2295.0 | 2023-10-26 | |
| Enamine | EN300-1137482-5.0g |
ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2138532-15-5 | 5g |
$3396.0 | 2023-06-09 | ||
| Enamine | EN300-1137482-10.0g |
ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2138532-15-5 | 10g |
$5037.0 | 2023-06-09 | ||
| Enamine | EN300-1137482-1g |
ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2138532-15-5 | 95% | 1g |
$1172.0 | 2023-10-26 | |
| Enamine | EN300-1137482-5g |
ethyl({[5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methyl})amine |
2138532-15-5 | 95% | 5g |
$3396.0 | 2023-10-26 |
ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine
Introduction to Ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine and Its Significance in Modern Chemical Biology
Ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of chemical biology. This compound, identified by the CAS number 2138532-15-5, has garnered significant attention due to its unique chemical properties and its promising role in various biochemical processes. The molecular architecture of this compound includes a triazole ring linked to an amine group, further modified by an ethyl side chain and an oxane moiety. Such structural features make it a valuable candidate for further exploration in drug discovery and molecular research.
The significance of Ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine lies in its potential to interact with biological targets in a highly specific manner. The presence of the triazole ring enhances its binding affinity to certain enzymes and receptors, making it a suitable candidate for developing novel therapeutic agents. Recent studies have highlighted the compound's ability to modulate pathways involved in inflammation and cell proliferation, which are critical in understanding and treating various diseases.
In the realm of chemical biology, Ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine has been investigated for its role as a potential intermediate in synthesizing more complex molecules. The oxane group provides stability while allowing for further functionalization, which is crucial in drug development. Researchers have been particularly interested in how this compound can be modified to enhance its pharmacological properties. For instance, the ethyl side chain can be replaced or extended with other functional groups to improve solubility or target specificity.
One of the most exciting aspects of Ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine is its potential application in developing treatments for neurological disorders. The triazole ring has been shown to interact with neurotransmitter receptors, suggesting that this compound could be used to modulate neural activity. Current research is focusing on understanding how Ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine affects signaling pathways in the brain and how it can be optimized for therapeutic use. Preliminary findings indicate that it may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of Ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield. Techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the triazole ring and introduce the amine functionality. These synthetic strategies not only highlight the compound's complexity but also demonstrate the capabilities of modern organic chemistry.
From a biochemical perspective, Ethyl({5-(oxan-4-yll)-1H-l,H,l,-triazol-l 4-ylmethyl})amine exhibits interesting interactions with various biological molecules. Its ability to bind to enzymes and receptors has been studied using computational methods and experimental techniques such as X-ray crystallography. These studies have provided valuable insights into how this compound interacts with its targets at the molecular level. Understanding these interactions is crucial for designing drugs that are both effective and well-tolerated by patients.
The future prospects of Ethyl({5-(oxan-l 4-yll)-l,H,l,-triazol-l 4-ylmethyl})amine are vast. Ongoing research aims to explore its potential applications in other areas such as cancer therapy and anti-inflammatory treatments. The compound's unique structure offers opportunities for designing molecules that can selectively target diseased cells while minimizing side effects. As our understanding of biological pathways continues to grow, so does the potential for Ethyl({5-(oxan-l 4-yll)-l,H,l,-triazol-l 4-ylmethyl})amine to play a significant role in medical research.
In conclusion, Ethyl({5-(oxan-l 4-yll)-l,H,l,-triazol-l 4-ylmethyl})amine is a remarkable compound with numerous potential applications in chemical biology and drug development. Its intricate structure and unique properties make it a valuable tool for researchers studying neurological disorders, inflammation, and other diseases. As synthetic methods continue to improve and our understanding of biological systems deepens, this compound is poised to make significant contributions to the field of medicine.
2138532-15-5 (ethyl({5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethyl})amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)